Cas no 1807217-57-7 (Methyl 4-chloromethyl-2-cyano-5-(trifluoromethoxy)benzoate)

• Product Name: Methyl 4-chloromethyl-2-cyano-5-(trifluoromethoxy)benzoate
• CAS No: 1807217-57-7
• MF: C₁₁H₇ClF₃NO₃
• MW: 293.626392602921
• CID: 4949480
• Update Time: 2025-05-24

Methyl 4-chloromethyl-2-cyano-5-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloromethyl-2-cyano-5-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H7ClF3NO3/c1-18-10(17)8-3-9(19-11(13,14)15)6(4-12)2-7(8)5-16/h2-3H,4H2,1H3
• InChI Key： CGHSQPSCKZYMBG-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C#N)C(C(=O)OC)=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• XLogP3: 3.1
• Topological Polar Surface Area: 59.3

Additional information on Methyl 4-chloromethyl-2-cyano-5-(trifluoromethoxy)benzoate

Methyl 4-chloromethyl-2-cyano-5-(trifluoromethoxy)benzoate (CAS No. 1807217-57-7): An Overview of Its Synthesis, Properties, and Applications

Methyl 4-chloromethyl-2-cyano-5-(trifluoromethoxy)benzoate (CAS No. 1807217-57-7) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound features a benzoate core with a chloromethyl, cyano, and trifluoromethoxy substituent, making it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of Methyl 4-chloromethyl-2-cyano-5-(trifluoromethoxy)benzoate typically involves a multi-step process. One common approach is to start with 4-bromomethyl-2-cyano-5-(trifluoromethoxy)benzoic acid, which can be converted to the corresponding methyl ester through esterification. The bromomethyl group can then be selectively converted to the chloromethyl group using appropriate reagents such as thionyl chloride (SOCl₂) or phosphorus trichloride (PCl₃). This synthetic route is well-documented in the literature and has been optimized for high yields and purity.

The physical and chemical properties of Methyl 4-chloromethyl-2-cyano-5-(trifluoromethoxy)benzoate are crucial for its applications. The compound is a white crystalline solid with a melting point of approximately 95°C. It is soluble in common organic solvents such as dichloromethane, acetone, and ethyl acetate but has limited solubility in water. The presence of the cyano group imparts strong electron-withdrawing properties, while the trifluoromethoxy group enhances the compound's lipophilicity and stability.

In the pharmaceutical industry, Methyl 4-chloromethyl-2-cyano-5-(trifluoromethoxy)benzoate has shown promise as an intermediate in the synthesis of various drug candidates. The unique combination of functional groups allows for the introduction of diverse substituents through subsequent chemical transformations. For example, the chloromethyl group can be used for further functionalization via nucleophilic substitution reactions, leading to a wide range of derivatives with potential therapeutic applications.

Recent studies have explored the use of Methyl 4-chloromethyl-2-cyano-5-(trifluoromethoxy)benzoate in the development of novel anticancer agents. The compound's ability to undergo selective modifications makes it an attractive starting material for designing molecules with specific biological activities. One notable study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives that exhibited potent antiproliferative activity against various cancer cell lines. These findings highlight the potential of this compound as a lead structure for further drug discovery efforts.

Beyond pharmaceuticals, Methyl 4-chloromethyl-2-cyano-5-(trifluoromethoxy)benzoate has also found applications in materials science. The presence of the cyano^{-group and trifluoromethoxy substituent imparts unique electronic and optical properties, making it suitable for use in advanced materials such as polymers and coatings. Research in this area has focused on developing functional materials with enhanced performance characteristics, such as improved thermal stability and mechanical strength.}

The environmental impact of compounds like Methyl 4-chloromethyl-2-cyano-5-(trifluoromethoxy)benzoate is an important consideration in their development and application. Studies have shown that proper handling and disposal practices can minimize any potential environmental risks associated with these compounds. Additionally, ongoing research aims to develop more sustainable synthetic methods that reduce waste and energy consumption during production.

In conclusion, Methyl 4-chloromethyl-2-cyano-5-(trifluoromethoxy)benzoate (CAS No. 1807217-57-7) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and versatile reactivity make it an important intermediate in the development of novel drugs and advanced materials. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly significant role in various scientific and industrial fields.